Cas no 24631-04-7 (4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one)

4-Methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one is a heterocyclic organic compound featuring an imidazolone core structure with methyl and phenyl substituents. This compound is of interest in synthetic and medicinal chemistry due to its versatile scaffold, which serves as a precursor or intermediate in the development of pharmacologically active molecules. The presence of the imidazolone ring system contributes to its potential bioactivity, particularly in targeting enzymes or receptors. Its well-defined structure and stability make it suitable for further functionalization, enabling applications in drug discovery and material science. The compound is typically characterized by high purity and consistent performance in synthetic workflows.
4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one structure
24631-04-7 structure
Product Name:4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one
CAS No:24631-04-7
MF:C10H10N2O
MW:174.199202060699
MDL:MFCD24108706
CID:4642831
PubChem ID:21822442
Update Time:2025-10-28

4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-Imidazol-2-one, 1,3-dihydro-4-methyl-1-phenyl-
    • 4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one
    • MDL: MFCD24108706
    • Inchi: 1S/C10H10N2O/c1-8-7-12(10(13)11-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,11,13)
    • InChI Key: RUZYCVHCXXITIV-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C2=CC=CC=C2)C=C(C)N1

4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM416050-250mg
4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one
24631-04-7 95%+
250mg
$320 2024-07-28
Chemenu
CM416050-500mg
4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one
24631-04-7 95%+
500mg
$576 2024-07-28
Chemenu
CM416050-1g
4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one
24631-04-7 95%+
1g
$759 2024-07-28
Enamine
EN300-818039-1g
4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one
24631-04-7 95%
1g
$770.0 2023-09-02
Enamine
EN300-818039-5g
4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one
24631-04-7 95%
5g
$2235.0 2023-09-02
Enamine
EN300-818039-10g
4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one
24631-04-7 95%
10g
$3315.0 2023-09-02
Enamine
EN300-818039-0.05g
4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one
24631-04-7 95.0%
0.05g
$179.0 2025-03-21
Enamine
EN300-818039-0.1g
4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one
24631-04-7 95.0%
0.1g
$268.0 2025-03-21
Enamine
EN300-818039-0.25g
4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one
24631-04-7 95.0%
0.25g
$383.0 2025-03-21
Enamine
EN300-818039-0.5g
4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one
24631-04-7 95.0%
0.5g
$601.0 2025-03-21

Additional information on 4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one

Comprehensive Overview of 4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one (CAS No. 24631-04-7)

4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one (CAS No. 24631-04-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as a dihydroimidazolone derivative, exhibits unique structural properties that make it a valuable intermediate in synthetic chemistry. Its molecular formula, C10H10N2O, and distinct imidazolone ring structure contribute to its versatility in various applications, including drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a bioactive scaffold, which could lead to breakthroughs in treating neurological disorders and metabolic diseases. The compound's phenyl and methyl substituents enhance its binding affinity to biological targets, making it a promising candidate for further study.

From an industrial perspective, CAS No. 24631-04-7 is often utilized in the synthesis of specialty chemicals and fine chemicals. Its stability under various conditions and compatibility with multiple reaction pathways make it a preferred choice for chemists. Additionally, the compound's low environmental impact aligns with the growing trend toward sustainable chemistry, a topic highly searched by professionals in the field.

One of the most frequently asked questions about 4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one revolves around its synthetic routes. Common methods include the condensation of phenyl isocyanate with methyl-substituted imidazoles, followed by cyclization. Advanced techniques such as microwave-assisted synthesis have also been explored to improve yield and efficiency, reflecting the industry's shift toward innovative manufacturing processes.

The compound's physicochemical properties, such as its melting point (approximately 120–125°C) and solubility in organic solvents, are critical for its application in formulation development. These characteristics are often highlighted in patents and research papers, addressing another common query among scientists and engineers. Furthermore, its stability profile under storage conditions ensures its suitability for long-term use in laboratories and production facilities.

In the context of drug discovery, 4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one has been investigated for its potential as a kinase inhibitor. Kinases are enzymes implicated in numerous diseases, including cancer and inflammatory conditions. The compound's ability to modulate kinase activity has sparked interest in its therapeutic applications, a topic frequently searched in academic and medical databases.

Another area of interest is the compound's role in material science. Its aromatic and heterocyclic framework makes it a potential building block for organic semiconductors and photovoltaic materials. With the rise of renewable energy technologies, researchers are exploring how such compounds can contribute to more efficient solar cells and electronic devices.

Safety and regulatory compliance are also key concerns for users of CAS No. 24631-04-7. While the compound is not classified as hazardous under standard guidelines, proper handling procedures, including the use of personal protective equipment (PPE), are recommended. This aligns with the broader industry focus on laboratory safety and risk management, topics that dominate searches in professional forums and regulatory databases.

In summary, 4-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one (CAS No. 24631-04-7) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its structural versatility, bioactivity, and industrial applicability make it a subject of ongoing research and innovation. As the scientific community continues to explore its uses, this compound is likely to remain a focal point in the development of next-generation chemicals and therapies.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.